Cas no 754940-16-4 (4-(1-Aminopropan-2-yl)-3-fluorophenol)

• Product Name: 4-(1-Aminopropan-2-yl)-3-fluorophenol
• CAS No: 754940-16-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5854774
• PubChem ID: 14579480
• Update Time: 2025-06-26

4-(1-Aminopropan-2-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminopropan-2-yl)-3-fluorophenol
• 754940-16-4
• EN300-1824100
• 4-(1-Aminopropan-2-yl)-3-fluorophenol

• Inchi： 1S/C9H12FNO/c1-6(5-11)8-3-2-7(12)4-9(8)10/h2-4,6,12H,5,11H2,1H3
• InChI Key： DOCFMFKIFSXXDB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)CN)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 4-(1-Aminopropan-2-yl)-3-fluorophenol

Professional Introduction to 4-(1-Aminopropan-2-yl)-3-fluorophenol (CAS No. 754940-16-4)

4-(1-Aminopropan-2-yl)-3-fluorophenol, with the chemical formula C₁₀H₁₄FN₂O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both an amine group and a fluorine substituent makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The CAS No. 754940-16-4 identifies this compound as a specific chemical entity, ensuring precise identification and differentiation from other similar compounds. The molecular structure of 4-(1-Aminopropan-2-yl)-3-fluorophenol consists of a benzene ring substituted with a fluorine atom at the 3-position and an aminoethyl group at the 4-position. This arrangement imparts distinct electronic and steric properties that are crucial for its reactivity and potential biological activity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atom in 4-(1-Aminopropan-2-yl)-3-fluorophenol plays a pivotal role in modulating the compound's pharmacokinetic and pharmacodynamic properties. Studies have shown that fluorine substitution can significantly alter the electronic distribution within the molecule, leading to more potent and selective interactions with biological receptors.

The amine group in this compound is another critical feature that contributes to its versatility. Amines are well-known for their ability to form hydrogen bonds and participate in various chemical reactions, making them valuable for constructing complex molecular architectures. In pharmaceutical chemistry, amine-functionalized compounds are often employed as key intermediates in the synthesis of drugs targeting neurological disorders, infectious diseases, and cancer.

Recent research has highlighted the potential of 4-(1-Aminopropan-2-yl)-3-fluorophenol as a building block for developing novel therapeutic agents. For instance, studies have demonstrated its utility in designing small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to metabolic pathways. The combination of the amine and fluorine functionalities allows for fine-tuning of the compound's properties, enabling the creation of derivatives with optimized efficacy and minimal side effects.

The synthesis of 4-(1-Aminopropan-2-yl)-3-fluorophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) for introducing the fluorine atom, followed by nucleophilic addition reactions to attach the aminoethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency.

In addition to its pharmaceutical applications, 4-(1-Aminopropan-2-yl)-3-fluorophenol has shown promise in materials science. Fluorinated aromatic compounds are known for their thermal stability and resistance to chemical degradation, making them suitable for use in advanced materials such as polymers and coatings. The unique electronic properties of this compound also make it a candidate for developing organic semiconductors and light-emitting diodes (OLEDs).

The growing body of research on 4-(1-Aminopropan-2-yl)-3-fluorophenol underscores its significance as a versatile intermediate in chemical synthesis. As our understanding of its structural and functional properties continues to expand, new applications in drug development and materials science are likely to emerge. Future studies may focus on exploring its potential as a scaffold for designing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

Overall, 4-(1-Aminopropan-2-yl)-3-fluorophenol (CAS No. 754940-16-4) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals and advanced materials.